Cas no 36094-19-6 (Benzylmethoxydimethylsilane)

• Product Name: Benzylmethoxydimethylsilane
• CAS No: 36094-19-6
• MF: C₁₀H₁₆OSi
• MW: 180.318943977356
• MDL: MFCD09266146
• CID: 89181
• PubChem ID: 12749810
• Update Time: 2025-05-20

Benzylmethoxydimethylsilane Chemical and Physical Properties

Names and Identifiers

• Benzylmethoxydimethylsilane
• 2-Phenyl-acetamidin,Hydrochlorid
• 2-phenyl-acetamidine,hydrochloride
• benzylamidinium hydrochloride
• BENZYL-CHLORO-MERCURY
• Benzyl-dimethyl-methoxysilan
• benzylmercuric chloride
• benzylmercury (1+),chloride
• benzylmercury chloride
• benzylmercury(II) chloride
• benzylmethanamidine hydrochloride
• Benzylquecks
• Benzylquecksilberchlorid
• Mercury,chloro(phenylmethyl)
• phenyl acetamidine hydrochloride
• SCHEMBL109029
• 36094-19-6
• Benzylmethoxydimethylsilane,97%
• benzyl-methoxy-dimethylsilane
• MFCD09266146
• BENZYL(METHOXY)DIMETHYLSILANE

• MDL： MFCD09266146
• Inchi： 1S/C10H16OSi/c1-11-12(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： FIQWLKKNIDPHPE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 180.09700
• Monoisotopic Mass: 180.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.9±0.1 g/cm3
• Boiling Point: 197.9±19.0 °C at 760 mmHg
• Flash Point: 65.7±11.7 °C
• PSA: 9.23000
• LogP: 2.88620
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Solubility: Insoluble
• Sensitiveness: Moisture Sensitive

Benzylmethoxydimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzylmethoxydimethylsilane

Recent Advances in the Application of Benzylmethoxydimethylsilane (CAS: 36094-19-6) in Chemical and Biomedical Research

Benzylmethoxydimethylsilane (CAS: 36094-19-6) is an organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its unique silane functional group, has been employed as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential in drug delivery systems, surface modification, and as a protective group in organic synthesis. The growing interest in Benzylmethoxydimethylsilane underscores the need for a comprehensive review of its latest applications and research developments.

One of the most notable advancements in the use of Benzylmethoxydimethylsilane is its role in the development of novel drug delivery systems. Researchers have explored its ability to form stable siloxane bonds with bioactive molecules, thereby enhancing their stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of Benzylmethoxydimethylsilane with anticancer agents, resulting in improved tumor-targeting efficiency and reduced systemic toxicity. This approach leverages the compound's hydrophobic properties to facilitate the controlled release of therapeutic payloads in vivo.

In addition to its pharmaceutical applications, Benzylmethoxydimethylsilane has been widely utilized in surface modification technologies. Its reactivity with hydroxyl groups makes it an ideal candidate for functionalizing silica-based materials, such as nanoparticles and medical implants. Recent work published in ACS Applied Materials & Interfaces showcased the use of this compound to create hydrophobic coatings on biomedical devices, significantly reducing bacterial adhesion and biofilm formation. These findings have important implications for the design of infection-resistant medical implants and diagnostic tools.

The synthetic utility of Benzylmethoxydimethylsilane has also been expanded in organic chemistry. Its role as a protecting group for alcohols and carboxylic acids has been refined through innovative catalytic approaches. A 2024 study in Organic Letters reported a mild and efficient method for the deprotection of Benzylmethoxydimethylsilane-protected substrates using photoredox catalysis. This breakthrough offers a more sustainable alternative to traditional deprotection methods, which often require harsh conditions and generate toxic byproducts.

Despite these promising developments, challenges remain in the large-scale application of Benzylmethoxydimethylsilane. Issues such as cost-effectiveness, scalability of synthesis, and long-term stability in biological systems need to be addressed. Future research directions may focus on the development of greener synthetic routes, as well as the exploration of its potential in emerging fields such as bioelectronics and theranostics. The continued investigation of this versatile compound is expected to yield significant contributions to both chemical and biomedical sciences.